2-{[5-(3-chlorophenyl)-1,3-oxazol-2-yl]sulfanyl}-N-(2,5-dimethoxyphenyl)acetamide

• IUPAC Name: 2-[[5-(3-chlorophenyl)-1,3-oxazol-2-yl]sulfanyl]-N-(2,5-dimethoxyphenyl)acetamide
• InChI: InChI=1S/C19H17ClN2O4S/c1-24-14-6-7-16(25-2)15(9-14)22-18(23)11-27-19-21-10-17(26-19)12-4-3-5-13(20)8-12/h3-10H,11H2,1-2H3,(H,22,23)
• InChI Key: OTCNFTCWCPNDLN-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)OC)NC(=O)CSC2=NC=C(O2)C3=CC(=CC=C3)Cl
• Molecular Formula: C19H17ClN2O4S
• Molecular Weight: 404.9 g/mol
• CAS No.: 1040665-64-2

Description

The compound “2-{[5-(3-chlorophenyl)-1,3-oxazol-2-yl]sulfanyl}-N-(2,5-dimethoxyphenyl)acetamide” is a complex organic molecule that contains several functional groups, including an oxazole ring, a sulfanyl group, and an acetamide group. The presence of these functional groups suggests that this compound could have interesting chemical properties and potential applications in various fields, such as medicinal chemistry or materials science.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the oxazole ring, for example, would add a degree of rigidity to the molecule, which could affect its physical and chemical properties.

Chemical Reactions Analysis

The chemical reactions that this compound can undergo would be determined by its functional groups. For example, the sulfanyl group might be susceptible to oxidation, and the acetamide group could undergo hydrolysis under certain conditions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by factors such as its molecular structure, the nature of its functional groups, and its overall polarity.

Mechanism of Action

Without specific context, it’s difficult to predict the mechanism of action of this compound. If it’s intended to be a drug, its mechanism of action would depend on its interactions with biological targets in the body.

Safety and Hazards

The safety and hazards associated with this compound would depend on factors such as its reactivity, toxicity, and environmental impact. Without specific information, it’s difficult to provide a detailed safety analysis.

Future Directions

The future research directions for this compound could be very diverse, depending on its properties and potential applications. It could be studied further to better understand its behavior, or it could be used as a starting point for the synthesis of new compounds.